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Compound of Interest

Compound Name: Verrucarin A

Cat. No.: B1682206

An In-depth Technical Guide on the Origin of Verrucarin A

Executive Summary

Verrucarin A is a potent, naturally occurring macrocyclic trichothecene mycotoxin. First
described in 1962, it belongs to a class of sesquiterpenoid toxins produced by a variety of
fungal species.[1] Characterized by a 12,13-epoxytrichothec-9-ene (EPT) core structure,
Verrucarin A is distinguished as a type D trichothecene due to an additional macrocyclic ester
ring linking positions C-4 and C-15.[1] Its profound cytotoxicity, primarily stemming from the
inhibition of protein biosynthesis, has made it a subject of intense research, both as a
contaminant in agriculture and water-damaged buildings, and as a potential therapeutic agent.
[1][2] This document provides a comprehensive overview of the origin of Verrucarin A,
detailing its discovery, the organisms that produce it, its complete biosynthetic pathway, and the
experimental protocols for its isolation.

Discovery and Fungal Origin

Verrucarin A was first reported in 1962 as a cytostatically highly active antibiotic isolated from
Myrothecium species.[1] It is a member of the trichothecene family, a large group of mycotoxins
produced by various fungi. The primary producers of Verrucarin A are species within the
genera Myrothecium, Stachybotrys, and Fusarium.

Table 1: Fungal Sources of Verrucarin A
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Specific Species (where .
Fungal Genus . Environment
cited)

. . Plant pathogen, soil,
. Myrothecium verrucaria, .
Myrothecium . ) contaminated crops (e.g.,
Myrothecium roridum

spinach)
Stachybotrys chartarum Water-damaged buildings,
Stachybotrys )
("black mold™) damp environments
] ] Contaminated grains and
Fusarium Fusarium sp.
crops
Albifimbria Albifimbria verrucaria Reported producer

| Paramyrothecium | Paramyrothecium roridum | Reported producer |

These fungi synthesize Verrucarin A as a secondary metabolite, often in response to
environmental stress. Its presence is a significant concern in food safety, particularly in
contaminated grains, and in indoor air quality, where it can be inhaled.

Chemical Properties

Verrucarin A is a complex organic molecule incorporating a triester macrocyclic structure. The
olefin and epoxide groups within the core trichothecene skeleton are critical for its high toxicity.

Table 2: Chemical and Physical Properties of Verrucarin A

Property Value Reference
Chemical Formula C27H3409
Molar Mass 502.560 g-mol—1
CAS Number 3148-09-2
Muconomycin A, Antibiotic
Synonyms
379Y, NSC 126728
Appearance Solid
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| Solubility | Soluble in DMSO, Methanol, Ethanol, Dichloromethane | |

Biosynthesis Pathway

The biosynthesis of Verrucarin A is a multi-step enzymatic process originating from the
mevalonate pathway, which is common for the synthesis of all terpenoids.

o Formation of Farnesyl Pyrophosphate (FPP): The pathway begins with the assembly of the
C15 precursor, farnesyl pyrophosphate (FPP), from isoprene units via the mevalonate

pathway.

o Trichodiene Synthesis: The first committed step is the cyclization of FPP into the bicyclic
sesquiterpene, trichodiene. This reaction is catalyzed by the enzyme trichodiene synthase.

o Formation of the EPT Core: Trichodiene undergoes a series of oxygenation reactions
catalyzed by a cytochrome P450 enzyme (encoded by the TRI4 gene) to form isotrichodiol,
which includes the characteristic 12,13-epoxide ring. Isotrichodiol then isomerizes to yield
the core trichothecane structure, verrucarol.

o Macrocycle Formation: The final stage involves a series of hydroxylations and acylations at
the C-4 and C-15 positions of the verrucarol core. These modified groups then cyclize to
form the distinctive macrocyclic ester ring, yielding the final Verrucarin A molecule.
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Biosynthesis of Verrucarin A
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Cellular Mechanism of Action of Verrucarin A
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General Workflow for Verrucarin A Isolation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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